[1-(5-ethylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-3-yl](pyridin-2-yl)methanone

• IUPAC Name: [1-(5-ethylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-3-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C19H21N5O/c1-2-15-12-18(24-17(22-15)8-10-21-24)23-11-5-6-14(13-23)19(25)16-7-3-4-9-20-16/h3-4,7-10,12,14H,2,5-6,11,13H2,1H3
• InChI Key: DLFRGBHPXQQISX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=NN2C(=C1)N3CCCC(C3)C(=O)C4=CC=CC=N4
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

The chemical compound “1-(5-ethylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-3-ylmethanone” is a subject of interest within the field of organic chemistry, particularly in the synthesis and study of heterocyclic compounds. Its significance stems from the structural and functional properties that make it a candidate for various applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves multi-component condensation reactions, as demonstrated in the synthesis of (7-aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidin-6-yl)(phenyl)methanones through a three-component condensation without a catalyst under solvent-free conditions (Gein et al., 2020). This method highlights the efficiency and versatility of synthesizing complex heterocycles.

Molecular Structure Analysis

Molecular structure determination is crucial for understanding the compound’s reactivity and potential applications. Structural characterization techniques, such as X-ray diffraction analysis, have been employed to elucidate the configurations of similar compounds, providing insights into their chemical behavior (Karczmarzyk & Malinka, 2008).

Chemical Reactions and Properties

Heterocyclic compounds like “1-(5-ethylpyrazolo[1,5-a]pyrimidin-7-yl)piperidin-3-ylmethanone” undergo various chemical reactions, including nitrosation, nitration, and bromination, which are pivotal for functional group transformations and subsequent applications (Ochi et al., 1976).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystalline structure, are essential for their practical applications. These properties are often determined through experimental studies and contribute to the compound's suitability for specific uses.

Chemical Properties Analysis

Chemical properties, such as reactivity towards other chemicals, stability under various conditions, and the ability to undergo specific reactions, define the utility of the compound in synthetic chemistry and drug development. The synthesis and study of pyrazolo[1,5-a]pyrimidine derivatives, for example, have shown a wide range of chemical properties useful in the development of pharmaceuticals and materials (Abdelriheem et al., 2017).

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention due to their significant properties and potential applications in medicinal chemistry and material science. Future research could focus on the development of new synthetic routes and applications of these compounds.